Cas no 2172187-71-0 (3-amino-4-(1H-imidazol-4-yl)butan-1-ol)

• Product Name: 3-amino-4-(1H-imidazol-4-yl)butan-1-ol
• CAS No: 2172187-71-0
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6389735
• PubChem ID: 165603974
• Update Time: 2025-10-29

3-amino-4-(1H-imidazol-4-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(1H-imidazol-4-yl)butan-1-ol
• 2172187-71-0
• EN300-1628344

• Inchi： 1S/C7H13N3O/c8-6(1-2-11)3-7-4-9-5-10-7/h4-6,11H,1-3,8H2,(H,9,10)
• InChI Key： CPBZOPPWYKLHGA-UHFFFAOYSA-N
• SMILES： OCCC(CC1=CN=CN1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-amino-4-(1H-imidazol-4-yl)butan-1-ol

Comprehensive Overview of 3-amino-4-(1H-imidazol-4-yl)butan-1-ol (CAS No. 2172187-71-0): Properties, Applications, and Research Insights

3-amino-4-(1H-imidazol-4-yl)butan-1-ol (CAS No. 2172187-71-0) is a bioactive organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines an imidazole ring with an amino alcohol backbone, making it a versatile intermediate for drug discovery and enzymology studies. Its CAS number 2172187-71-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

Recent advancements in small-molecule therapeutics have highlighted the role of imidazole derivatives like 3-amino-4-(1H-imidazol-4-yl)butan-1-ol in modulating enzyme activity and receptor binding. Researchers are particularly interested in its potential applications in neurodegenerative disease research, where amino alcohol moieties are known to influence neurotransmitter pathways. This aligns with trending searches on "neuroprotective agents" and "enzyme inhibitors," reflecting growing public interest in precision medicine.

The compound's physicochemical properties—such as solubility, stability, and hydrogen-bonding capacity—are frequently queried in academic literature. Its imidazole ring contributes to moderate polarity, while the hydroxyl group enhances water solubility, a feature often discussed in forums on "drug bioavailability optimization." These characteristics make it a candidate for prodrug design, a hot topic in pharmaceutical SEO trends.

In synthetic chemistry, CAS 2172187-71-0 is valued for its role as a chiral building block. Laboratories exploring "asymmetric synthesis" or "catalysis" frequently reference this compound due to its stereocenter, which can influence the stereoselectivity of downstream reactions. Patent analyses reveal its use in peptide mimetics, addressing search queries like "non-peptidic drug analogs."

Environmental and green chemistry applications are also emerging. The compound's biodegradability profile is under investigation, coinciding with increased searches for "sustainable chemical intermediates." Its potential in biocatalysis systems resonates with industries seeking eco-friendly alternatives, as noted in recent publications indexed by major scientific search engines.

Quality control protocols for 3-amino-4-(1H-imidazol-4-yl)butan-1-ol emphasize HPLC and NMR validation, addressing common user questions about "compound purity verification." Suppliers often highlight its storage conditions (e.g., desiccated, -20°C) to meet the demands of researchers querying "chemical stability best practices."

Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly in GPCR-targeted therapies—a trending topic in AI-driven drug discovery platforms. Collaborative studies between computational chemists and experimentalists could unlock new applications, aligning with high-volume search terms like "AI-assisted molecular design."